Cas no 1227594-37-7 (Methyl 3-bromo-2-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 3-bromo-2-(trifluoromethyl)isonicotinate
• CAS No: 1227594-37-7
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4689349
• Update Time: 2023-08-15

Methyl 3-bromo-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-2-(trifluoromethyl)isonicotinate
• Methyl 3-bromo-2-(trifluoromethyl)isonicotinate

• Inchi： 1S/C8H5BrF3NO2/c1-15-7(14)4-2-3-13-6(5(4)9)8(10,11)12/h2-3H,1H3
• InChI Key： MCIKWYQIUBAZBR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 39.2